Cas no 942010-95-9 (N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 942010-95-9
• MF: C₂₀H₂₁FN₂O₄
• MW: 372.3901
• CID: 5460756
• Update Time: 2025-06-30

N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]-1,3-benzodioxole-5-carboxamide
• N-(2-(4-fluorophenyl)-2-morpholinoethyl)benzo[d][1,3]dioxole-5-carboxamide
• N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C20H21FN2O4/c21-16-4-1-14(2-5-16)17(23-7-9-25-10-8-23)12-22-20(24)15-3-6-18-19(11-15)27-13-26-18/h1-6,11,17H,7-10,12-13H2,(H,22,24)
• InChI Key： PBNDKAXAQDSHLO-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C([H])(C([H])([H])N([H])C(C1C([H])=C([H])C2=C(C=1[H])OC([H])([H])O2)=O)N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 494
• XLogP3: 2.3
• Topological Polar Surface Area: 60

Additional information on N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide

Introduction to N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 942010-95-9)

N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 942010-95-9, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this molecule, featuring a 2H-1,3-benzodioxole core conjugated with a 4-fluorophenyl group and a morpholin-4-yl ethyl side chain, makes it a subject of intense study for its potential therapeutic applications.

The significance of this compound lies in its unique chemical composition, which allows it to interact with biological targets in novel ways. The presence of the 4-fluorophenyl group introduces fluorine atoms, which are known to enhance the metabolic stability and binding affinity of pharmaceutical compounds. Additionally, the morpholin-4-yl ethyl moiety contributes to the molecule's solubility and bioavailability, making it more suitable for drug formulation and delivery.

In recent years, there has been a surge in research focused on developing new therapeutic agents that target complex diseases. N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide has emerged as a compound of interest due to its potential role in addressing various health challenges. Studies have indicated that this molecule may possess inhibitory properties against certain enzymes and receptors involved in pathways such as inflammation and cancer progression.

The development of this compound is part of a broader effort to discover and optimize molecules that can modulate biological processes at the molecular level. The benzodioxole core is particularly noteworthy, as it has been identified in several bioactive natural products and synthetic drugs. Its structural features make it a versatile scaffold for designing molecules with enhanced pharmacological properties.

One of the most exciting aspects of N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide is its potential application in oncology research. Preliminary studies have suggested that this compound may exhibit inhibitory effects on kinases and other enzymes that are overexpressed in cancer cells. These findings are particularly relevant given the increasing emphasis on targeted therapies in cancer treatment.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize the production process, making it more efficient and scalable. This is crucial for advancing the compound from laboratory research to clinical development.

In addition to its potential therapeutic applications, N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide has also been explored for its role in drug discovery pipelines. Its unique structural features make it a valuable tool for identifying new lead compounds through high-throughput screening assays. By leveraging computational methods and artificial intelligence, researchers can rapidly assess the biological activity of this molecule and its derivatives.

The future prospects for this compound are promising, with ongoing research aimed at further elucidating its mechanism of action and expanding its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible benefits for patients worldwide. As our understanding of complex diseases continues to evolve, compounds like N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide will play a pivotal role in shaping the next generation of treatments.